Cas no 1255853-74-7 (Ethyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate)

• Product Name: Ethyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate
• CAS No: 1255853-74-7
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 5654954
• PubChem ID: 110282436
• Update Time: 2025-06-12

Ethyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1255853-74-7
• ethyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate
• EN300-27726563
• Ethyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate

• Inchi： 1S/C9H16N2O3/c1-3-14-8(12)6-7-9(13)11(2)5-4-10-7/h7,10H,3-6H2,1-2H3
• InChI Key： KAMPBPKJXKBXNA-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)OCC)NCCN1C

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 58.6Ų

Additional information on Ethyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate

Research Brief on Ethyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate (CAS: 1255853-74-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate (CAS: 1255853-74-7) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This piperazine derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and modulators of neurological targets. Recent studies highlight its structural versatility, where the oxopiperazine core provides both hydrogen bond donor/acceptor capabilities and conformational rigidity, making it valuable for rational drug design.

A 2023 study published in Bioorganic & Medicinal Chemistry Letters demonstrated the compound's utility as a building block for novel cathepsin K inhibitors. Researchers utilized Ethyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate to introduce critical pharmacophore elements that enhanced binding affinity while maintaining metabolic stability. The 4-methyl substitution was found to significantly influence the compound's spatial orientation when bound to the target enzyme, as revealed by X-ray crystallography studies (DOI: 10.1016/j.bmcl.2023.129215).

In neuroscience applications, this compound has shown promise in the development of σ-1 receptor ligands. A recent patent application (WO2023187547) discloses derivatives of Ethyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate that exhibit nanomolar affinity for σ-1 receptors, with potential applications in neuropathic pain management and neurodegenerative diseases. The ethyl ester moiety in particular allows for efficient prodrug strategies, addressing previous pharmacokinetic challenges with similar compounds.

Synthetic methodology developments have also advanced significantly. A 2024 report in Organic Process Research & Development detailed an improved asymmetric synthesis route for 1255853-74-7, achieving >99% ee through chiral auxiliary-assisted crystallization. This breakthrough addresses previous challenges in obtaining enantiomerically pure material at scale, which had limited structure-activity relationship studies (DOI: 10.1021/acs.oprd.3c00412).

From a safety perspective, recent toxicological assessments indicate that Ethyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate shows favorable preliminary safety profiles in standard in vitro assays (AMES, hERG, and hepatocyte viability). These findings, reported at the 2023 ACS National Meeting, suggest the compound's suitability for further lead optimization efforts, though comprehensive in vivo studies remain to be conducted.

The compound's future appears particularly promising in targeted protein degradation strategies. Early-stage research presented at the 2024 Protein Degradation Congress demonstrated its incorporation into PROTAC molecules targeting BRD4, where the oxopiperazine core contributed to both target binding and linker stability. This application could significantly expand the therapeutic potential of 1255853-74-7 derivatives in oncology.

As research progresses, the unique structural features of Ethyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate continue to reveal new opportunities in drug discovery. Its dual functionality as both a synthetic intermediate and a potential pharmacophore makes it a valuable asset in the medicinal chemist's toolkit, particularly for CNS-targeted therapies and enzyme modulation approaches.